Cas no 899724-58-4 (1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 899724-58-4
• MF: C₁₉H₁₆BrF₃N₂O₃
• MW: 457.241154670715
• CID: 5439680
• PubChem ID: 18592767
• Update Time: 2025-11-01

1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-Bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2,2,2-trifluoroethanone
• 1-(3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2,2,2-trifluoroethanone
• F3172-0062
• 1-[3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2,2,2-trifluoroethan-1-one
• 899724-58-4
• VU0512655-1
• 1-[5-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-2,2,2-trifluoroethanone
• AKOS024480168
• 1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C19H16BrF3N2O3/c1-27-16-5-3-4-13(17(16)28-2)15-10-14(11-6-8-12(20)9-7-11)24-25(15)18(26)19(21,22)23/h3-9,15H,10H2,1-2H3
• InChI Key： GCRRNOCKUHTSSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C2C=CC=C(C=2OC)OC)N(C(C(F)(F)F)=O)N=1

Computed Properties

• Exact Mass: 456.02964g/mol
• Monoisotopic Mass: 456.02964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.6±55.0 °C(Predicted)
• pka: -3.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 899724-58-4 and Product Name: 1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one

The compound in question, identified by the chemical abstracts service number CAS No. 899724-58-4, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one, highlights its intricate composition, which includes multiple aromatic rings and functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development.

The core structure of this molecule consists of a pyrazole ring, a heterocyclic compound known for its versatility in medicinal chemistry. The pyrazole ring is a key pharmacophore in many bioactive molecules, contributing to their binding affinity and biological activity. In this particular compound, the pyrazole ring is substituted with various functional groups, including a 4-bromophenyl group at the 1 and 3 positions, and a 2,3-dimethoxyphenyl group at the 5 position. These substituents not only enhance the molecule's complexity but also play a crucial role in modulating its pharmacological properties.

The presence of a trifluoromethyl group at the 2-position of the ethanone moiety is another notable feature of this compound. Trifluoromethyl groups are widely employed in pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity. This structural element is particularly relevant in the context of modern drug design, where optimizing these properties is essential for achieving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds containing pyrazole rings can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in this compound may contribute to its potential therapeutic effects by influencing its interaction with biological targets.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone approach. The 1H-pyrazol-1-yl moiety in this molecule is particularly interesting because it can be further modified to explore different pharmacological profiles. Researchers have been exploring various derivatives of pyrazole to identify new lead compounds for treating diverse diseases. The combination of bromine and methoxy groups in this compound suggests that it may serve as a versatile scaffold for generating novel analogs with enhanced biological activity.

The 4-bromophenyl group provides a site for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce new functional groups into aromatic rings, thereby modulating the biological properties of the molecule. Similarly, the 2,3-dimethoxyphenyl group offers opportunities for chemical modification to explore different pharmacological pathways.

Given the increasing demand for innovative therapeutic agents, compounds like this one are being intensively studied for their potential applications in drug development. The structural features of this molecule make it an attractive candidate for further investigation into its pharmacological properties. Researchers are employing high-throughput screening techniques and structure-activity relationship (SAR) studies to evaluate its efficacy against various disease targets.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in their pharmacokinetic profiles. In particular, trifluoromethyl groups have been shown to enhance binding affinity and metabolic stability. This compound's incorporation of a trifluoromethyl group aligns with these trends and suggests that it may exhibit improved bioavailability compared to related non-fluorinated analogs.

Moreover, the presence of multiple aromatic rings in this molecule contributes to its overall lipophilicity, which is another critical factor in drug design. Lipophilic compounds tend to cross cell membranes more easily, which can be advantageous for achieving therapeutic levels at target sites. However, it is also essential to balance lipophilicity with other pharmacokinetic properties to avoid issues such as poor solubility or excessive toxicity.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how these compounds interact with biological targets at the molecular level. This knowledge is crucial for optimizing drug candidates and improving their efficacy.

The synthesis of complex molecules like this one requires meticulous planning and expertise in organic chemistry. Researchers must navigate various synthetic challenges to achieve high yields and purity levels while maintaining structural integrity. The use of advanced synthetic methodologies ensures that these compounds can be produced reliably for further study and potential clinical development.

In conclusion,1-3-(4-bromophenyl)-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2,2,2-trifluoroethan-1-one represents an intriguing candidate for pharmaceutical research due to its complex structure and potential biological activity. Its unique combination of functional groups makes it a valuable scaffold for exploring new therapeutic agents targeting various diseases. As research continues to uncover new applications for such compounds,CAS No. 899724-58-4 will undoubtedly play a significant role in advancing our understanding of medicinal chemistry and drug development.